1-Piperidinebutyronitrile
Cat. No. B7798199
Key on ui cas rn:
4672-18-8
M. Wt: 152.24 g/mol
InChI Key: CVROVTGNNDIZNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:1]1[CH2:2][CH2:3][NH:4][CH2:5][CH2:6]1.[Cl:7][CH2:8][CH2:9][CH2:10][C:11]#[N:12]>>[CH2:1]1[CH2:2][CH2:3][N:4]([CH2:8][CH2:9][CH2:10][C:11]#[N:12])[CH2:5][CH2:6]1
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Inputs
Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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N#CCCCN1CCCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
